Cas no 851988-80-2 (3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(prop-2-en-1-yl)propanamide)

• Product Name: 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(prop-2-en-1-yl)propanamide
• CAS No: 851988-80-2
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 6505125
• PubChem ID: 6710491
• Update Time: 2025-06-07

3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(prop-2-en-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(prop-2-en-1-yl)propanamide
• AB00684763-01
• 3-(2-oxo-1,3-benzoxazol-3-yl)-N-prop-2-enylpropanamide
• SR-01000128533-1
• HMS1420I19
• Z87540930
• 851988-80-2
• SR-01000128533
• IFLab1_003011
• IDI1_009470
• AKOS001187637
• F0643-0065
• N-allyl-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide

• Inchi： 1S/C13H14N2O3/c1-2-8-14-12(16)7-9-15-10-5-3-4-6-11(10)18-13(15)17/h2-6H,1,7-9H2,(H,14,16)
• InChI Key： RDJOPJFYIFHCRV-UHFFFAOYSA-N
• SMILES： O1C(N(C2C=CC=CC1=2)CCC(NCC=C)=O)=O

Computed Properties

• Exact Mass: 246.10044231g/mol
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(prop-2-en-1-yl)propanamide

Comprehensive Overview of 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(prop-2-en-1-yl)propanamide (CAS No. 851988-80-2)

The compound 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(prop-2-en-1-yl)propanamide, identified by its CAS No. 851988-80-2, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzoxazole core and an acrylamide moiety, makes it a versatile candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for heterocyclic compounds like 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(prop-2-en-1-yl)propanamide has surged, driven by their relevance in developing small-molecule therapeutics. This compound's benzoxazole ring is a common motif in drugs targeting inflammation, cancer, and neurological disorders. Additionally, the acrylamide group offers reactivity for further chemical modifications, enabling the creation of derivatives with tailored properties. Such features align with current trends in precision medicine and structure-activity relationship (SAR) studies.

The synthesis of CAS No. 851988-80-2 typically involves multi-step organic reactions, including condensation and amidation processes. Its purity and stability are critical for research applications, prompting rigorous analytical validation using techniques like HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent requirements of high-throughput screening (HTS) and in vitro assays, where reproducibility is paramount.

From an industrial perspective, 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(prop-2-en-1-yl)propanamide is often explored for its potential in polymer chemistry. The acrylamide functionality allows it to participate in polymerization reactions, yielding materials with applications in coatings, adhesives, and biomedical devices. This dual utility—pharmaceutical and material science—makes it a compelling subject for interdisciplinary research.

Environmental and safety considerations are also pivotal when handling CAS No. 851988-80-2. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain its integrity. Researchers frequently search for safety data sheets (SDS) and handling protocols to ensure compliance with laboratory best practices.

Looking ahead, the compound's adaptability positions it as a key player in emerging fields like green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions could further enhance its accessibility and reduce environmental impact. As the scientific community continues to explore its potential, 3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)-N-(prop-2-en-1-yl)propanamide remains a molecule of enduring interest.